Cas no 87988-03-2 (Pyrido[2,3-d]pyridazin-8(7H)-one, 5-phenyl-)

• Product Name: Pyrido[2,3-d]pyridazin-8(7H)-one, 5-phenyl-
• CAS No: 87988-03-2
• MF: C₁₃H₉N₃O
• MW: 223.230062246323
• CID: 649542
• PubChem ID: 11333549
• Update Time: 2025-04-19

Pyrido[2,3-d]pyridazin-8(7H)-one, 5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyridazin-8(7H)-one, 5-phenyl-
• 5-phenyl-7H-pyrido[2,3-d]pyridazin-8-one
• 5-phenylpyrido[2,3-d]pyridazin-8(7H)-one
• JZTWPAAGZLBARZ-UHFFFAOYSA-N
• DTXSID20462666
• SCHEMBL1790782
• 5-phenylpyrido[2,3-d]pyridazin-8-ol
• 87988-03-2

• Inchi： 1S/C13H9N3O/c17-13-12-10(7-4-8-14-12)11(15-16-13)9-5-2-1-3-6-9/h1-8H,(H,16,17)
• InChI Key： JZTWPAAGZLBARZ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=CC=N2)C(C2C=CC=CC=2)=NN1

Computed Properties

• Exact Mass: 223.074561919g/mol
• Monoisotopic Mass: 223.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4Ų